Cas no 89388-08-9 (1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester)
89388-08-9 structure
Product Name:1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester
CAS No:89388-08-9
MF:C17H30N2O2
MW:294.432304859161
CID:602498
PubChem ID:71323902
Update Time:2025-04-19
1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester
- ethyl 11-(2-methylimidazol-1-yl)undecanoate
- Ethyl 11-(2-methyl-1H-imidazol-1-yl)undecanoate
- DTXSID90753432
- 89388-08-9
-
- Inchi: 1S/C17H30N2O2/c1-3-21-17(20)12-10-8-6-4-5-7-9-11-14-19-15-13-18-16(19)2/h13,15H,3-12,14H2,1-2H3
- InChI Key: LCNDMIYZIAOVAI-UHFFFAOYSA-N
- SMILES: O(CC)C(CCCCCCCCCCN1C=CN=C1C)=O
Computed Properties
- Exact Mass: 294.230728204g/mol
- Monoisotopic Mass: 294.230728204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 13
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 44.1Ų
1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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